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Compound of Interest

Compound Name: Sulfo-Cy3.5 amine

Cat. No.: B12363985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the proper storage and

handling of Sulfo-Cy3.5 amine, a hydrophilic, red-orange fluorescent dye. Adherence to these

guidelines is crucial for ensuring the stability, performance, and safety of this reagent in

research and drug development applications.

Overview of Sulfo-Cy3.5 Amine
Sulfo-Cy3.5 amine is a water-soluble cyanine dye characterized by its bright fluorescence and

high extinction coefficient.[1][2] The presence of four sulfonate groups enhances its

hydrophilicity, making it suitable for biological applications in aqueous environments without the

need for organic co-solvents.[1][2] The primary aliphatic amine group allows for covalent

conjugation to various electrophiles, such as activated esters and epoxides, facilitating the

labeling of biomolecules.[2]

Storage Conditions
Proper storage is critical to maintain the integrity and shelf life of Sulfo-Cy3.5 amine. The

following table summarizes the recommended storage conditions for the lyophilized powder

and reconstituted solutions.
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Condition Lyophilized Powder Reconstituted Solution

Temperature -20°C -20°C or -80°C

Light
Store in the dark. Avoid

prolonged exposure to light.

Store in the dark. Use amber

or foil-wrapped tubes.

Moisture Desiccate.

Store in tightly sealed

containers to prevent

evaporation and

contamination.

Shelf Life Up to 24 months at -20°C.

Short-term (days to weeks) at

-20°C. For long-term storage,

aliquot and store at -80°C.

Avoid repeated freeze-thaw

cycles.

Transportation
Can be shipped at room

temperature for up to 3 weeks.
N/A

Handling Procedures
Due to the light-sensitive nature of cyanine dyes and the potential hazards associated with

handling chemical reagents, proper handling procedures must be followed.

Personal Protective Equipment (PPE)
When handling Sulfo-Cy3.5 amine powder or solutions, it is essential to wear appropriate

personal protective equipment (PPE) to minimize exposure and ensure safety.

PPE Item Specification

Gloves Nitrile or latex gloves.

Eye Protection Safety glasses or goggles.

Lab Coat Standard laboratory coat.
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Weighing and Reconstitution
Follow these steps for accurate weighing and reconstitution of the lyophilized powder:

Equilibration: Before opening, allow the vial of lyophilized powder to equilibrate to room

temperature to prevent condensation of moisture.

Weighing: In a well-ventilated area or chemical fume hood, carefully weigh the desired

amount of the dye.

Solvent Selection: Sulfo-Cy3.5 amine is soluble in high-quality, anhydrous

dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or water. The choice of solvent will

depend on the specific application.

Reconstitution: Add the appropriate volume of the chosen solvent to the vial to achieve the

desired stock concentration. Vortex briefly to ensure the dye is fully dissolved.

Storage of Stock Solution: As mentioned in the storage table, aliquot the stock solution into

single-use volumes in tightly sealed, light-protected tubes and store at -20°C or -80°C.
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Preparation

Weighing and Dissolving

Storage

Start

Equilibrate vial to room temperature

Wear appropriate PPE

Weigh desired amount of dye

Add appropriate solvent (DMF, DMSO, or water)

Vortex to dissolve

Aliquot into single-use tubes

Store at -20°C or -80°C in the dark

End

Click to download full resolution via product page

Workflow for Reconstituting Sulfo-Cy3.5 Amine.
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Experimental Protocols
While specific experimental protocols will vary depending on the application, the following

provides a general methodology for assessing the photostability of Sulfo-Cy3.5 amine, a

critical parameter for fluorescence-based experiments.

Photostability Assessment Protocol
This protocol is adapted from general guidelines for photostability testing of new drug

substances and products.

Objective: To evaluate the rate of photobleaching of Sulfo-Cy3.5 amine under controlled light

exposure.

Materials:

Sulfo-Cy3.5 amine stock solution

Phosphate-buffered saline (PBS), pH 7.4

Fluorometer or fluorescence microscope with a suitable filter set

Light source with controlled intensity (e.g., xenon lamp or laser)

Quartz cuvettes or microscope slides

Methodology:

Sample Preparation: Prepare a dilute solution of Sulfo-Cy3.5 amine in PBS. A concentration

that gives a mid-range fluorescence signal is recommended.

Initial Measurement: Measure the initial fluorescence intensity (F₀) of the sample before light

exposure.

Light Exposure: Expose the sample to a constant and known intensity of light for a defined

period.
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Intermittent Measurements: At regular intervals during the light exposure, measure the

fluorescence intensity (Fₜ).

Data Analysis: Plot the normalized fluorescence intensity (Fₜ / F₀) against the exposure time.

The rate of decay indicates the photostability of the dye.
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Setup

Measurement

Analysis

Start

Prepare dilute dye solution in PBS

Measure initial fluorescence (F₀)

Expose to light source

Measure fluorescence at intervals (Fₜ)

Plot normalized intensity vs. time

Analyze decay rate

End
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Workflow for Photostability Assessment.
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Safety and Disposal
While a specific Safety Data Sheet (SDS) for Sulfo-Cy3.5 amine is not readily available,

general safety precautions for handling fluorescent dyes should be observed.

Hazard Identification: Fluorescent dyes may cause skin and eye irritation. Avoid inhalation of

the powder.

First Aid:

Skin Contact: Wash with soap and water.

Eye Contact: Flush with copious amounts of water for at least 15 minutes.

Inhalation: Move to fresh air.

Ingestion: Consult a physician.

Disposal: Dispose of the compound and its container in accordance with local, state, and

federal regulations.

By adhering to these storage and handling guidelines, researchers can ensure the optimal

performance and longevity of Sulfo-Cy3.5 amine in their experimental workflows, contributing

to reliable and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12363985#sulfo-cy3-5-amine-storage-and-handling-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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